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Compound of Interest

Compound Name: D-Ribose-13C-1

Cat. No.: B12403544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Ribose-1-13C, a stable isotope-labeled
monosaccharide crucial for tracing metabolic pathways. This document details its
physicochemical properties, its central role in cellular metabolism, and methodologies for its
application in advanced research, particularly in metabolic flux analysis and drug development.

Core Data Presentation

The following table summarizes the key quantitative data for D-Ribose-1-13C.

Property Value Reference
CAS Number 70849-24-0 [1]
Molecular Weight 151.12 g/mol [1]
Chemical Formula 13CC4H1005

Isotopic Purity >98% [1]

Metabolic Significance and Applications

D-Ribose is a fundamental component of essential biomolecules such as ATP, RNA, and DNA.
The 13C labeling at the C1 position of D-Ribose allows for precise tracking of its metabolic fate
through various interconnected pathways. This makes D-Ribose-1-13C an invaluable tool for
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researchers investigating cellular energy metabolism, nucleotide biosynthesis, and the pentose
phosphate pathway (PPP). Its primary applications are in metabolic flux analysis (MFA) to
quantify the rate of metabolic reactions within a cell.

The Pentose Phosphate Pathway (PPP) and Nucleotide
Biosynthesis

D-Ribose-1-13C is instrumental in elucidating the dynamics of the pentose phosphate pathway.
The PPP is a crucial metabolic route that runs parallel to glycolysis, generating NADPH for
reductive biosynthesis and Ribose-5-phosphate (R5P) for nucleotide and nucleic acid
synthesis.

The workflow for tracing D-Ribose-1-13C through the PPP and into nucleotide synthesis is a key
experimental approach in metabolic studies.
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Experimental Workflow: Tracing D-Ribose-1-13C
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Workflow for tracing D-Ribose-1-13C in metabolic studies.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12403544?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The metabolism of D-Ribose-1-13C can be followed through the core metabolic pathways to
understand the synthesis of nucleotides, which are the building blocks of DNA and RNA.

D-Ribose-1-13C in Pentose Phosphate Pathway and Nucleotide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b12403544?utm_src=pdf-body-img
https://www.benchchem.com/product/b12403544?utm_src=pdf-custom-synthesis
https://www.omicronbio.com/Pdf/RIB-006nmr.pdf
https://www.benchchem.com/product/b12403544#d-ribose-13c-1-cas-number-and-molecular-weight
https://www.benchchem.com/product/b12403544#d-ribose-13c-1-cas-number-and-molecular-weight
https://www.benchchem.com/product/b12403544#d-ribose-13c-1-cas-number-and-molecular-weight
https://www.benchchem.com/product/b12403544#d-ribose-13c-1-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12403544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

